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Compound of Interest

Compound Name: Isopropyl methylphosphonate

CAS No.: 1832-54-8

Cat. No.: B160862

Get Quote

An In-depth Examination of a Key Sarin Degradation Product for Researchers and Drug

Development Professionals

Introduction
Isopropyl methylphosphonate (IMPA), a significant organophosphorus compound, holds a

unique position in the fields of chemistry, toxicology, and international security. While it has

applications as a chemical intermediate in the synthesis of various organophosphorus

compounds, including pesticides and pharmaceuticals, it is most notably recognized as the

primary and tell-tale hydrolysis product of the nerve agent Sarin (GB).[1][2] Its detection serves

as a definitive marker for the prior presence or use of Sarin, making its analytical chemistry and

toxicology of paramount importance to researchers, forensic scientists, and those involved in

chemical weapons disarmament and verification.[1][3] This guide provides a comprehensive

technical overview of Isopropyl methylphosphonate, from its fundamental chemical identity

to its environmental fate and analytical determination.

Part 1: Chemical Identity and Properties
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CAS Number and Synonyms
The Chemical Abstracts Service (CAS) has assigned the number 1832-54-8 to Isopropyl
methylphosphonate.[2][4] Due to its various naming conventions and common usage in

different contexts, it is also known by a wide array of synonyms. Understanding these is crucial

for comprehensive literature searches and clear communication in a multidisciplinary setting.

Common Synonyms:

IMPA[4][5]

Isopropyl methylphosphonic acid[2][4]

Monoisopropyl methylphosphonate[2][4]

O-Isopropyl hydrogen methylphosphonate[2]

Gb Acid[2]

Phosphonic acid, P-methyl-, mono(1-methylethyl) ester[2]

Propan-2-yl hydrogen methylphosphonate[5]

Chemical and Physical Properties
Isopropyl methylphosphonate is typically a colorless to pale yellow liquid with a faint odor.[2]

It is soluble in organic solvents but has limited solubility in water.[2] The key physicochemical

properties of IMPA are summarized in the table below.
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Property Value Source

Molecular Formula C4H11O3P [4][6]

Molecular Weight 138.10 g/mol [4][6]

Appearance Clear Liquid [2]

IUPAC Name
methyl(propan-2-

yloxy)phosphinic acid
[4][6]

InChI Key
GHZKGHQGPXBWSN-

UHFFFAOYSA-N
[2][5]

SMILES CC(C)OP(=O)(C)O [6]

Part 2: The Link to Sarin and Degradation Pathways
The primary significance of Isopropyl methylphosphonate in the scientific and defense

communities stems from its direct relationship with the nerve agent Sarin.

Formation from Sarin Hydrolysis
Sarin (O-isopropyl methylphosphonofluoridate) is highly reactive with water (hydrolysis).[7] This

reaction breaks the phosphorus-fluorine (P-F) bond, a process that occurs rapidly, especially at

a high pH.[1] The initial and principal breakdown product of this hydrolysis is Isopropyl

methylphosphonic acid (IMPA).[1] The presence of IMPA in environmental or biological samples

is a strong indicator that Sarin was recently present, as IMPA is not commonly found in nature

otherwise.[1]

Further Degradation
IMPA itself is subject to further degradation, breaking down into methylphosphonic acid (MPA).

[1] While MPA is a stable degradation product, its presence is not as definitive an indicator of

Sarin as IMPA, because other organophosphorus compounds can also degrade to form MPA.

[1]

The degradation pathway of Sarin can be visualized as follows:
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Figure 1: Degradation pathway of Sarin to IMPA and MPA.

Part 3: Synthesis and Industrial Relevance
While most frequently discussed in the context of nerve agent degradation, Isopropyl
methylphosphonate can also be synthesized for research and industrial purposes. It serves

as a chemical intermediate in the production of various organophosphorus compounds,

including certain pesticides and pharmaceuticals.[2] One common laboratory-scale synthesis

involves the esterification of methylphosphonic acid with isopropyl alcohol under acidic

catalysis.[8]

A related compound, Diisopropyl methylphosphonate (DIMP), is a known byproduct of Sarin

production.[9] DIMP can be formed when a second molecule of isopropyl alcohol reacts with

Sarin.[1] It is also used as a simulant for Sarin and other G-series nerve agents in the testing

and calibration of detection equipment due to its similar physicochemical properties but

significantly lower toxicity.[10]

Part 4: Toxicological Profile
Isopropyl methylphosphonate exhibits moderate toxicity.[2] While significantly less toxic than

its parent compound, Sarin, appropriate safety precautions should always be taken during

handling, including the use of personal protective equipment.[2]

Toxicity Data Value Source

Oral Chronic Reference Dose

(RfDoc)
0.1 mg/kg-day [4]

Acute Toxicity (Oral LD50)
500-1500 mg/kg (in animals for

the related compound DIMP)
[10]
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Animal studies on the related compound DIMP have shown some effects on the blood and

nervous system at high levels of exposure.[11] The U.S. Environmental Protection Agency

(EPA) has concluded that DIMP is not classifiable as to its carcinogenicity in humans.[11]

Part 5: Analytical Methodologies
The accurate and sensitive detection of Isopropyl methylphosphonate is critical for verifying

exposure to Sarin and for environmental monitoring. Various analytical techniques are

employed for its quantification in different matrices such as serum, urine, and soil.[1][12]

Sample Preparation and Extraction
For soil samples, a common technique is pressurized fluid extraction (PFE) to isolate the

organophosphonates.[12] Biological samples like serum may require protein precipitation

followed by solid-phase extraction to clean up the sample before analysis.

Instrumental Analysis
Due to their non-volatile nature, alkyl phosphonic acid degradation products like IMPA often

require derivatization to make them suitable for gas chromatography (GC) analysis.[13]

However, liquid chromatography (LC) is a more direct method.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive

and specific method for the quantitative analysis of IMPA in various samples.[12][14] Anion-

exchange chromatography can be particularly effective for separating these polar, acidic

compounds.[5]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique can also be used, often

after a derivatization step to increase the volatility of IMPA.[13]

The general workflow for the analysis of IMPA is depicted below:
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Figure 2: General analytical workflow for the determination of IMPA.

Conclusion
Isopropyl methylphosphonate is a compound of significant scientific and geopolitical

importance. Its unambiguous role as a primary degradation product of Sarin makes it a critical

analyte in forensic and environmental chemistry. A thorough understanding of its chemical
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properties, degradation pathways, toxicology, and analytical methodologies is essential for

researchers, drug development professionals, and those tasked with ensuring global security.

The continued development of rapid, sensitive, and field-deployable analytical techniques for

IMPA detection remains a key area of research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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